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Compound of Interest

Compound Name: GA3-AM

Cat. No.: B15602907 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to troubleshooting common issues encountered

during in vivo experiments with GA3-AM, a cell-permeable gibberellin analog used as a

chemical inducer of dimerization.

Frequently Asked Questions (FAQs)
Q1: What is GA3-AM and how does it work?

A1: GA3-AM is a cell-permeable analog of the plant hormone Gibberellic Acid (GA3).[1][2] The

acetoxymethyl (AM) ester modification allows the molecule to efficiently cross cell membranes.

[3] Once inside the cell, ubiquitous intracellular esterases cleave the AM group, releasing the

active GA3.[1][4] This active GA3 then induces the dimerization of protein domains that have

been engineered to bind to it, such as GAI and GID1.[1][5]

Q2: What are the key advantages of the GA3-AM system?

A2: The GA3-AM system offers rapid induction of protein dimerization, reportedly on a

timescale of seconds to minutes.[1][6] It is also orthogonal to the commonly used rapamycin-

based dimerization system, allowing for the independent control of two separate dimerization

events within the same cell or organism.[1][5][6]

Q3: How should I store and handle GA3-AM?
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A3: GA3-AM should be stored as a powder at -20°C for long-term stability (up to 3 years).[2]

For stock solutions, it is recommended to dissolve GA3-AM in a suitable solvent like DMSO

and store at -80°C for up to 6 months or -20°C for up to 1 month.[2] It is advisable to protect the

compound from light and moisture.[3]

Q4: What is the mechanism of action for GA3-AM?

A4: The mechanism involves several steps:

Passive Diffusion: The lipophilic GA3-AM crosses the cell membrane.

Intracellular Activation: Cytosolic esterases hydrolyze the AM ester, releasing the active, cell-

impermeable GA3.

Dimerization: GA3 binds to its receptor protein (e.g., GID1), which then undergoes a

conformational change that promotes its binding to a partner protein (e.g., GAI), leading to

the desired dimerization event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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